Cas no 371129-53-2 ((5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 371129-53-2
• Molecular Formula: C₁₄H₁₃N₃O₅S
• Molecular Weight: 335.335121870041
• CID: 6305321
• PubChem ID: 884706

(5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one Properties

Names and Identifiers

• (5E)-5-(4-hydroxy-3-nitrophenyl)methylidene-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• SR-01000238560
• AB00111890-02
• F1436-0395
• SR-01000238560-1
• AKOS005471243
• (5E)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• AB00111890-01
• (E)-5-(4-hydroxy-3-nitrobenzylidene)-2-morpholinothiazol-4(5H)-one
• 371129-53-2
• (5E)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

• InChIKey： NMRKVCXNVKXUQS-XYOKQWHBSA-N
• Inchi： 1S/C14H13N3O5S/c18-11-2-1-9(7-10(11)17(20)21)8-12-13(19)15-14(23-12)16-3-5-22-6-4-16/h1-2,7-8,18H,3-6H2/b12-8+
• SMILES： S1/C(=C/C2C=CC(=C(C=2)[N+](=O)[O-])O)/C(N=C1N1CCOCC1)=O

Computed Properties

• Exact Mass: 335.05759170g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 335.05759170g/mol
• Heavy Atom Count: 23
• Complexity: 553
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols